Cas no 610274-03-8 (4-Chloro-5-(4-isopropylphenyl)thieno[2,3-d]pyrimidine)

4-Chloro-5-(4-isopropylphenyl)thieno[2,3-d]pyrimidine is a heterocyclic compound featuring a thienopyrimidine core substituted with a chloro group at the 4-position and a 4-isopropylphenyl moiety at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The chloro group enhances reactivity for further functionalization, while the isopropylphenyl substituent contributes to lipophilicity, potentially improving bioavailability. Its rigid fused-ring system offers stability, and the compound's modular design allows for diverse derivatization. Applications include its use in the synthesis of kinase inhibitors and other biologically active molecules, underscoring its utility in medicinal chemistry and drug discovery.
4-Chloro-5-(4-isopropylphenyl)thieno[2,3-d]pyrimidine structure
610274-03-8 structure
Product Name:4-Chloro-5-(4-isopropylphenyl)thieno[2,3-d]pyrimidine
CAS No:610274-03-8
MF:C15H13ClN2S
MW:288.795120954514
MDL:MFCD06253954
CID:2620731
PubChem ID:4737832
Update Time:2025-06-07

4-Chloro-5-(4-isopropylphenyl)thieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-5-[4-(propan-2-yl)phenyl]thieno[2,3-d]pyrimidine
    • MFCD06253954
    • AKOS002362500
    • 4-chloro-5-(4-propan-2-ylphenyl)thieno[2,3-d]pyrimidine
    • 610274-03-8
    • starbld0004803
    • 4-Chloro-5-(4-isopropylphenyl)thieno[2,3-d]pyrimidine
    • MDL: MFCD06253954
    • Inchi: 1S/C15H13ClN2S/c1-9(2)10-3-5-11(6-4-10)12-7-19-15-13(12)14(16)17-8-18-15/h3-9H,1-2H3
    • InChI Key: QZEQDNHISUGGHI-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC=N1)SC=C2C1C=CC(=CC=1)C(C)C

Computed Properties

  • Exact Mass: 288.0487973Da
  • Monoisotopic Mass: 288.0487973Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 54Ų

4-Chloro-5-(4-isopropylphenyl)thieno[2,3-d]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
OTAVAchemicals
7020151030-100MG
4-chloro-5-[4-(propan-2-yl)phenyl]thieno[2,3-d]pyrimidine
610274-03-8 95%
100MG
$114 2023-07-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1643996-100mg
4-Chloro-5-(4-isopropylphenyl)thieno[2,3-d]pyrimidine
610274-03-8 98%
100mg
¥1710.00 2024-05-07

Additional information on 4-Chloro-5-(4-isopropylphenyl)thieno[2,3-d]pyrimidine

Introduction to 4-Chloro-5-(4-isopropylphenyl)thieno[2,3-d]pyrimidine (CAS No. 610274-03-8)

4-Chloro-5-(4-isopropylphenyl)thieno[2,3-d]pyrimidine, identified by the chemical formula CAS No. 610274-03-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activity. This compound belongs to the thienopyrimidine class, a scaffold that has been extensively explored for its pharmacological properties. The presence of both chloro and isopropyl substituents in its structure imparts unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The molecular structure of 4-Chloro-5-(4-isopropylphenyl)thieno[2,3-d]pyrimidine consists of a thiophene ring fused with a pyrimidine ring, with a chloro group at the 4-position and a 4-isopropylphenyl group at the 5-position. This arrangement creates a rigid framework that can interact with biological targets in specific ways. The chloro group, in particular, is known to enhance binding affinity through electrophilic interactions, while the isopropylphenyl moiety contributes to hydrophobic interactions and spatial orientation.

In recent years, there has been growing interest in thienopyrimidine derivatives as scaffolds for developing novel therapeutic agents. These compounds have shown promise in various preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. For instance, derivatives of thienopyrimidine have been investigated for their ability to inhibit tyrosine kinases, which are crucial in signal transduction pathways that drive cell proliferation and survival.

One of the most compelling aspects of 4-Chloro-5-(4-isopropylphenyl)thieno[2,3-d]pyrimidine is its potential as a lead compound for further medicinal chemistry optimization. The combination of the thieno[2,3-d]pyrimidine core with the chloro and isopropylphenyl substituents provides a rich chemical space for structure-activity relationship (SAR) studies. By modifying these substituents, researchers can fine-tune the pharmacological properties of the compound, aiming to enhance its potency, selectivity, and pharmacokinetic profile.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 4-Chloro-5-(4-isopropylphenyl)thieno[2,3-d]pyrimidine. Molecular docking simulations and virtual screening techniques have been employed to predict how this compound might interact with biological targets such as protein kinases. These studies have revealed that the compound exhibits favorable binding affinities to several kinases, suggesting its potential as an anti-cancer agent.

The synthesis of 4-Chloro-5-(4-isopropylphenyl)thieno[2,3-d]pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the thienopyrimidine core, followed by functional group transformations such as chlorination and alkylation to introduce the desired substituents. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, which is crucial for large-scale pharmaceutical applications.

Preclinical studies have begun to explore the biological activity of 4-Chloro-5-(4-isopropylphenyl)thieno[2,3-d]pyrimidine. Initial results indicate that it exhibits inhibitory effects on certain kinases at concentrations that are comparable to or better than some existing therapeutic agents. Additionally, preliminary toxicity studies suggest that the compound is well-tolerated at these concentrations, although further research is needed to fully assess its safety profile.

The development of 4-Chloro-5-(4-isopropylphenyl)thieno[2,3-d]pyrimidine as a therapeutic agent aligns with broader trends in drug discovery towards targeted therapies. By designing compounds that selectively inhibit specific enzymes or pathways involved in disease progression, researchers hope to improve treatment outcomes while minimizing side effects. The unique structural features of this thienopyrimidine derivative make it an attractive candidate for further development in this context.

Future directions for research on 4-Chloro-5-(4-isopropylphenyl)thieno[2,3-d]pyrimidine include exploring its mechanism of action in greater detail and conducting clinical trials to evaluate its efficacy and safety in humans. Additionally, researchers are investigating ways to optimize its pharmacokinetic properties through structural modifications. By leveraging cutting-edge technologies in synthetic chemistry and computational biology, scientists aim to bring this promising compound closer to clinical application.

In conclusion,4-Chloro-5-(4-isopropylphenyl)thieno[2,3-d]pyrimidine (CAS No. 610274-03-8) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structure and promising biological activity make it a valuable candidate for further investigation as a potential therapeutic agent. As research continues to uncover new insights into its properties and mechanisms of action,this compound holds significant promise for advancing treatments against various diseases.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.